Cas no 2137691-57-5 (Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo-)

• Product Name: Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo-
• CAS No: 2137691-57-5
• MF: C₉H₈FIO
• MW: 278.062098503113
• CID: 5263668
• Update Time: 2025-05-20

Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo-

• Inchi： 1S/C9H8FIO/c10-9-7(11)2-1-3-8(9)12-6-4-5-6/h1-3,6H,4-5H2
• InChI Key： TVKALHLQLWQVLP-UHFFFAOYSA-N
• SMILES： C1(OC2CC2)=CC=CC(I)=C1F

Additional information on Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo-

Comprehensive Analysis of Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo- (CAS No. 2137691-57-5)

The compound Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo- (CAS No. 2137691-57-5) is a fluorinated and iodinated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyloxy moiety and halogen substitutions, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated aromatic compounds like Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo- has surged, driven by advancements in click chemistry and cross-coupling reactions. These methodologies are pivotal in creating targeted therapies for diseases such as cancer and infectious illnesses. The presence of both fluoro and iodo groups in this compound enhances its reactivity, enabling precise modifications for tailored applications. This aligns with the growing trend of precision medicine, where customized molecular designs are crucial.

From an environmental perspective, the synthesis and application of Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo- are being optimized to adhere to green chemistry principles. Researchers are exploring solvent-free reactions and catalytic processes to minimize waste and energy consumption. This focus on sustainability resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Such efforts address common queries from the scientific community about eco-friendly synthesis and reduced carbon footprint in chemical manufacturing.

The compound's role in material science is another area of interest. Its aromatic core and halogen atoms make it a candidate for developing advanced organic electronic materials, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. With the rise of renewable energy technologies, researchers are investigating how derivatives of Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo- can contribute to more efficient energy conversion systems. This aligns with frequent searches on halogenated compounds in electronics and aromatic materials for solar cells.

Analytical characterization of Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo- involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are critical for ensuring purity and structural integrity. These methods are frequently discussed in online forums and academic platforms, reflecting the compound's complexity and the need for precise quality control. Additionally, its stability under various conditions is a common topic in chemical storage and handling protocols, emphasizing safety without compromising functionality.

Looking ahead, the versatility of Benzene, 1-(cyclopropyloxy)-2-fluoro-3-iodo- positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, sustainable agriculture, or next-generation materials, its applications continue to expand. As scientists explore novel synthetic routes and functionalizations, this compound is likely to remain at the forefront of innovation, addressing both current challenges and future opportunities in science and technology.